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Compound of Interest

POLY(BISPHENOL A
CARBONATE)

Cat. No.: B1168344

Compound Name:

A Comparative Analysis of Poly(bisphenol A carbonate) and Other Engineering Plastics

This guide provides a detailed comparative analysis of poly(bisphenol A carbonate) (PC)
against other leading engineering plastics, including Acrylonitrile Butadiene Styrene (ABS),
Polybutylene Terephthalate (PBT), and Polyether Ether Ketone (PEEK). The information herein
is intended for researchers, scientists, and drug development professionals, offering objective
performance comparisons supported by experimental data and standardized testing protocols.

Introduction to Engineering Plastics

Engineering plastics are a category of polymeric materials that offer superior mechanical and
thermal properties in a wide range of conditions compared to commaodity plastics.[1] These
materials are often used in applications that require high performance, such as in automotive,
aerospace, electronics, and medical devices.[2][3] This guide focuses on Polycarbonate, a
versatile and widely used engineering plastic, and compares it with other notable examples to
aid in material selection for demanding applications.

Quantitative Performance Data

The selection of an appropriate engineering plastic is heavily reliant on its specific performance
characteristics. The following tables summarize the key mechanical and thermal properties of
Polycarbonate (PC), Acrylonitrile Butadiene Styrene (ABS), Polybutylene Terephthalate (PBT),
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and Polyether Ether Ketone (PEEK). Data is presented based on standardized testing methods
to ensure comparability.

Mechanical Properties

PBT (30%
Test Polycarbon
Property ABS Glass PEEK
Method ate (PC) .
Filled)
Tensile
Strength ASTM D638/ 60 - 72[4][5] 38.7 - 47[6][7] 130[8] 95 - 116[2][9]
ren - 7 - -
g ISO 527
(MPa)
Tensile
ASTM D638 / 1.9 - 2.45[6] 3.3-4.2[9]
Modulus 2.2 - 2.4[4][5] 9.8[8]
ISO 527 [7] [10]
(GPa)
Tensile
_ ASTM D638 /
Elongation at 80 - 120[4] 9.6 - 50[7][11] 2.5[8] 15 - 40[9]
ISO 527
Break (%)
Notched Izod  ASTM D256/ 200 - 210[6]
600 - 850[12] 85[8] 85[10]
Impact (J/m) ISO 180 [11]
Thermal Properties
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Property

Test
Method

Polycarbon
ate (PC)

ABS

PBT (30%
Glass
Filled)

PEEK

Heat
Deflection
Temperature
at 1.8 MPa
4

ASTM D648 /
ISO 75

127 - 132[12]
[13]

82 - 90[6][11]

210[14]

152 - 160[15]

Maximum
Continuous
Service
Temperature
(°C)

121 - 125[12]

~100[15]

150[14]

250 - 260[15]
[16]

Glass
Transition
Temperature
4

DSC

145 - 150[12]

106 - 110[7]

143 - 150[9]

Chemical Resistance

The chemical resistance of an engineering plastic is a critical factor in its suitability for various

applications, especially in laboratory and pharmaceutical settings. The following table provides

a general comparison of the resistance of PC, ABS, PBT, and PEEK to common classes of

chemicals.
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Chemical Polycarbonate
ABS PBT PEEK
Class (PC)
Dilute Acids Good[17][18] Good[3][19] Excellent Excellent[20][21]
) Poor to Fair (esp.
Concentrated Poor to Fair[17] ) o
) Poor[3][19] Good Sulfuric & Nitric)
Acids [18]
[20][21]
Poor (attacked
] Good (attacked
Alkalis (Bases) by strong bases)  Good[3][19] Excellent[20][22]
by strong bases)
[17][18]
Good (except
Alcohols Methyl Alcohol) Poor[3] Excellent Excellent[21]
[23][24]
Ketones (e.g., Poor (dissolves) Poor (dissolves)
Good Excellent[21]
Acetone) [17][18] [19][25]
) Poor (causes
Aromatic
stress cracking) Poor[3] Good Excellent[21]
Hydrocarbons
[17][18]
Aliphatic
Good[18][23] Moderate[26] Excellent Excellent[21]
Hydrocarbons
Oils and Greases Good[23] Good[25] Excellent Excellent

Experimental Protocols

Detailed methodologies for the key experiments cited in the data tables are provided below.
These protocols are based on internationally recognized standards from ASTM International
and the International Organization for Standardization (ISO).

Tensile Properties (ASTM D638 | ISO 527)

This test is performed to determine the tensile strength, tensile modulus, and elongation at
break of a plastic material.
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e Specimen Preparation: Test specimens are prepared in a standard dumbbell shape, as
specified in the respective standard (e.g., Type | for ASTM D638).[27] The dimensions of the
specimens are critical for accurate results and must be measured precisely.

o Apparatus: A universal testing machine (UTM) equipped with a suitable load cell and an
extensometer is used.[21] The grips of the UTM must hold the specimen securely without
causing premature failure.

e Procedure:
o The prepared specimen is mounted in the grips of the UTM.

o The extensometer is attached to the gauge section of the specimen to measure elongation
accurately.

o Atensile load is applied to the specimen at a constant rate of crosshead movement until
the specimen fractures. The test speed is specified by the standard and the material being
tested.[5]

o The force and elongation are recorded continuously throughout the test.

o Data Analysis: The recorded data is used to generate a stress-strain curve, from which the
tensile strength, tensile modulus, and elongation at break are calculated.

Notched Izod Impact Strength (ASTM D256 / ISO 180)

This test measures the impact resistance of a plastic material, indicating its toughness.

e Specimen Preparation: A rectangular bar of specified dimensions is prepared. A V-shaped
notch is machined into the specimen to create a stress concentration point and ensure a
consistent fracture.[11]

o Apparatus: A pendulum-type impact testing machine is used. The machine has a swinging
pendulum with a known mass and length, which strikes the specimen.

e Procedure:

o The notched specimen is clamped vertically in a cantilevered position.[3]
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o The pendulum is released from a specified height, allowing it to swing down and strike the
notched side of the specimen.

o The energy absorbed by the specimen during the fracture is determined by the height to
which the pendulum swings after breaking the specimen.

o Data Analysis: The impact strength is calculated as the energy absorbed divided by the
thickness of the specimen at the notch and is typically expressed in Joules per meter (J/m)
or foot-pounds per inch (ft-1b/in).[28]

Heat Deflection Temperature (HDT) (ASTM D648 | ISO 75)

This test determines the temperature at which a plastic sample deforms under a specified load.

e Specimen Preparation: A rectangular bar of the plastic material with specified dimensions is
used.

o Apparatus: An HDT testing apparatus consists of a three-point bend loading fixture immersed
in a temperature-controlled oil bath.

e Procedure:

[¢]

The test specimen is placed on the supports of the loading fixture.

[¢]

A constant load, typically 0.45 MPa or 1.8 MPa, is applied to the center of the specimen.
[12]

[¢]

The oil bath is heated at a uniform rate, usually 2°C per minute.[29]

[e]

The temperature at which the specimen deflects by a specified amount (0.25 mm for
ASTM D648) is recorded as the Heat Deflection Temperature.[12]

o Data Analysis: The HDT value is a direct reading from the temperature sensor at the point of
the specified deflection.

Visualizations
Material Selection Workflow
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The following diagram illustrates a logical workflow for selecting an appropriate engineering
plastic based on key performance requirements.

Start: Define Application Requirements

High Continuous Service Temp (>150°C)?

l No ﬁ/es
High Impact Resistance Required?
l No

Broad Chemical Resistance Needed?

Yes lNo Yes

@ Cost Sensitivity a Major Factor?

es No (Re-evaluate PC for balanced properties)

@ Polycarbonate (PC)

Click to download full resolution via product page

Caption: A decision tree for selecting an engineering plastic.

Polymer Type Comparison Logic

This diagram shows the relationship between the general performance characteristics of the
discussed engineering plastics.
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Caption: Performance relationships between selected engineering plastics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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